3-[2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[(2-methylpropan-2-yl)oxy]butanoyl]-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid

• IUPAC Name: 3-[2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[(2-methylpropan-2-yl)oxy]butanoyl]-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid
• InChI: InChI=1S/C30H38N2O7/c1-17(38-29(3,4)5)24(26(33)32-25(27(34)35)18(2)39-30(32,6)7)31-28(36)37-16-23-21-14-10-8-12-19(21)20-13-9-11-15-22(20)23/h8-15,17-18,23-25H,16H2,1-7H3,(H,31,36)(H,34,35)
• InChI Key: CYPAPDDRSYFIHL-UHFFFAOYSA-N
• Canonical SMILES: CC1C(N(C(O1)(C)C)C(=O)C(C(C)OC(C)(C)C)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O
• Molecular Formula: C30H38N2O7
• Molecular Weight: 538.6 g/mol

Description

This compound is a specialized derivative of the fluorenylmethoxycarbonyl (Fmoc)-protected amino acid family, featuring a 2,2,5-trimethyloxazolidine ring and a tert-butoxy (2-methylpropan-2-yl) substituent. The oxazolidine moiety confers conformational rigidity, while the Fmoc group provides acid-labile protection for amine functionalities during peptide synthesis. The tert-butoxy group enhances steric bulk and may improve solubility in organic solvents. Such structural attributes make it valuable in solid-phase peptide synthesis (SPPS) and conformational studies requiring controlled stereochemistry .

Biological Activity

The compound 3-[2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[(2-methylpropan-2-yl)oxy]butanoyl]-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid is a synthetic organic molecule notable for its complex structure and potential biological activities. This article aims to explore its biological activity, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a fluorenylmethoxycarbonyl (Fmoc) group, which is commonly utilized in peptide synthesis as a protecting group. Its molecular formula is $C_{30}H_{41}N_{3}O_{6}$, with a molecular weight of approximately 497.69 g/mol. The presence of the oxazolidine ring suggests potential interactions with biological targets related to protein synthesis and enzyme activity.

Property	Value
Molecular Formula	C30H41N3O6
Molecular Weight	497.69 g/mol
Density	1.3±0.1 g/cm³
Boiling Point	706.6±60.0 °C
LogP	7.64

The biological activity of this compound is likely influenced by its structural features, particularly the Fmoc group and the oxazolidine moiety. Compounds with similar structures have demonstrated various biological activities, including:

• Antimicrobial Activity : The oxazolidine ring can interact with bacterial ribosomes, potentially inhibiting protein synthesis.
• Antioxidant Properties : Similar compounds have shown the ability to scavenge free radicals.
• Enzyme Inhibition : The unique structural elements may allow the compound to act as an inhibitor for specific enzymes involved in metabolic pathways.

Case Studies and Research Findings

Research on similar compounds provides insights into the potential applications and biological activities of this molecule:

• Antimicrobial Studies : A study on oxazolidine derivatives indicated significant antibacterial activity against Gram-positive bacteria, suggesting that our compound may exhibit similar effects due to its structural analogies .
• Peptide Synthesis Applications : The Fmoc group is widely used in solid-phase peptide synthesis (SPPS), allowing for the construction of peptides with specific sequences that can have tailored biological functions .
• In vitro Studies : In vitro assays have demonstrated that compounds with oxazolidine structures can modulate cellular responses, indicating potential therapeutic applications in cancer treatment and other diseases .

Chemical Reactions Analysis

Fmoc Deprotection

The Fmoc group is a base-labile protecting group widely used in solid-phase peptide synthesis (SPPS). Its removal liberates the primary amine for subsequent coupling reactions.

Reaction Conditions	Reagents	Mechanism	References
Mild basic conditions	20% piperidine in DMF or DCM	Nucleophilic dealkylation via β-elimination, releasing CO₂ and fluorenylmethyl byproducts

• Key Observations :

  • Deprotection occurs rapidly (5–30 minutes) at room temperature .

  • The reaction is compatible with acid-sensitive tert-butoxy groups, enabling orthogonal protection strategies.

Tert-Butoxy Ester Hydrolysis

The tert-butoxy ester serves as a protecting group for carboxylic acids, requiring acidic conditions for cleavage.

Reaction Conditions	Reagents	Mechanism	References
Strong acidic conditions	Trifluoroacetic acid (TFA) in DCM	Acid-catalyzed hydrolysis, yielding the free carboxylic acid and isobutylene

• Key Observations :

  • Hydrolysis proceeds quantitatively within 1–2 hours using 50–95% TFA .

  • The reaction is selective, preserving Fmoc-protected amines under these conditions .

Oxazolidine Ring Opening

The oxazolidine ring functions as a pseudoproline moiety, stabilizing β-turn structures during peptide synthesis. Acidic conditions induce ring opening to regenerate the amino alcohol.

Reaction Conditions	Reagents	Mechanism	References
Mild acidic conditions	0.1–1.0 M HCl or TFA in aqueous THF	Protonation of the oxazolidine oxygen, leading to ring cleavage and formation of a secondary amine

• Key Observations :

  • Ring opening occurs at pH 2–3, facilitating in situ coupling of subsequent amino acids .

  • The reaction is reversible under neutral or basic conditions, enabling conformational control during synthesis .

Carboxylic Acid Activation and Coupling

The terminal carboxylic acid participates in amide bond formation, a critical step in peptide elongation.

Reaction Conditions	Reagents	Mechanism	References
Room temperature, anhydrous solvents	HATU/DIPEA or DCC/HOBt in DMF or DCM	Activation via uronium or carbodiimide intermediates, followed by nucleophilic attack by amines

• Key Observations :

  • Coupling efficiency exceeds 95% with HATU/DIPEA due to reduced racemization .

  • The bulky tert-butoxy group minimizes steric hindrance, enhancing reaction rates.

Nucleophilic Substitution at the tert-Butoxy Group

While less common, the tert-butoxy group can undergo nucleophilic displacement under highly acidic conditions.

Reaction Conditions	Reagents	Mechanism	References
Lewis acid catalysis	BF₃·OEt₂ in CH₂Cl₂	Cleavage of the tert-butyl ether via SN1 or SN2 pathways

• Key Observations :

  • This pathway is typically avoided in peptide synthesis due to competing hydrolysis of the ester group .

Stability Under Various Conditions

The compound’s functional groups exhibit differential stability, enabling sequential deprotection and coupling.

Condition	Fmoc Stability	tert-Butoxy Stability	Oxazolidine Stability	References
Basic (pH > 9)	Unstable	Stable	Stable
Acidic (pH < 3)	Stable	Unstable	Unstable
Neutral (pH 6–8)	Stable	Stable	Partially stable

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound is compared to structurally related Fmoc-protected amino acids and oxazolidine derivatives:

Compound Name	Molecular Formula	Molecular Weight	Key Functional Groups	Key Differences	Application
Target Compound	C27H32N2O7*	~500*	Fmoc, tert-butoxy, oxazolidine, carboxylic acid	Tert-butoxy substituent, oxazolidine ring	Peptide synthesis, conformational studies
(4S,5R)-3-((S)-2-Fmoc-amino-3-methylbutanoyl)-2,2,5-trimethyloxazolidine-4-carboxylic acid	C27H32N2O6	480.55	Fmoc, methyl, oxazolidine, carboxylic acid	Methyl group instead of tert-butoxy	SPPS, stabilized intermediates
(S)-2-Fmoc-amino-3-hydroxy-3-methylbutanoic acid	C20H21NO5	355.38	Fmoc, hydroxy, methyl, carboxylic acid	Linear structure, hydroxy group	Standard SPPS, hydrophilic peptide segments
(S)-3-Fmoc-amino-4-(4-(trifluoromethyl)phenyl)butanoic acid	C26H22F3NO4	469.45	Fmoc, trifluoromethylphenyl, carboxylic acid	Aromatic fluorinated side chain	Hydrophobic peptide motifs
(R)-2-Fmoc-amino-2,3-dimethylbutanoic acid	C21H23NO4	353.41	Fmoc, dimethyl, carboxylic acid	Branched aliphatic chain	β-amino acid analog synthesis

*Estimated based on structural similarity to .

Research Findings and Trends

Oxazolidine Advantages : Oxazolidine derivatives (target, ) exhibit superior stability in acidic and basic conditions compared to Boc (tert-butoxycarbonyl) or Cbz (benzyloxycarbonyl) groups, reducing side reactions .

Tert-Butoxy Utility : The tert-butoxy group in the target compound enables orthogonal deprotection strategies, compatible with Fmoc-based SPPS protocols.

Eco-Friendly Synthesis : Recent studies highlight solvent-free coupling methods for Fmoc derivatives, though tert-butoxy-containing compounds may require optimized conditions due to steric effects.

Preparation Methods

Solid-Phase Peptide Synthesis (SPPS)

The most prevalent approach for synthesizing such complex molecules is SPPS , which allows sequential addition of amino acids and protected residues on a solid resin support. This method ensures high efficiency, purity, and control over stereochemistry.

Key features of SPPS include:

• Use of resin-bound intermediates
• Repeated cycles of coupling, washing, and deprotection
• Compatibility with various protecting groups (e.g., Fmoc)

Specific Preparation Steps

Resin Swelling and Initial Functionalization

• The resin, often Wang or Rink amide resin, is swelled in DCM and DMF to facilitate reagent access.
• The initial amino acid or protected amino acid derivative is coupled to the resin using activating agents like PyBOP or HATU.

Sequential Coupling of Amino Acid Derivatives

• Each amino acid or protected derivative, such as (9H-fluoren-9-yl)methoxycarbonylamino (Fmoc-protected amino groups), is coupled following standard protocols:
  • Activation with PyBOP or HATU
  • Excess reagent use (typically 3.5 equivalents)
  • Reaction time of approximately 40 minutes
• Deprotection of the Fmoc group involves treatment with 20% piperidine in DMF, with multiple cycles to ensure complete removal.

Incorporation of the Oxazolidine Ring

• The oxazolidine moiety, a key structural feature, is introduced via specific amino acid derivatives or through post-synthesis modifications.
• The synthesis of the oxazolidine ring involves cyclization reactions, often facilitated by suitable activating agents and conditions that favor intramolecular cyclization.

Note: The detailed synthesis of the oxazolidine core often requires tailored steps, including cyclization of amino alcohols or amino acids with aldehyde intermediates.

Final Deprotection and Cleavage

• After chain assembly, the peptide-resin is treated with a cleavage cocktail (e.g., trifluoroacetic acid, TFA, with scavengers like triisopropylsilane) to remove protecting groups and cleave the molecule from the resin.
• The crude product is then purified via chromatography.

Reference:

• The synthesis procedures outlined in describe similar deprotection and cleavage protocols.

Data Tables Summarizing Preparation Parameters

Step	Reagents	Solvent	Reaction Time	Notes
Resin Swelling	DCM, DMF	-	15 min	Ensures resin activation
Amino Acid Coupling	Amino acid + PyBOP/HATU + DIPEA	DMF	40 min	Excess reagents for complete coupling
Fmoc Deprotection	20% Piperidine in DMF	DMF	5-15 min	Multiple cycles for complete removal
Chain Elongation	Sequential amino acids	DMF	40 min each	Repeated for each residue
Final Cleavage	TFA + scavengers	-	2 hours	Removes protecting groups

Notes on Synthesis Optimization and Challenges

• Stereochemistry Control: The use of chiral amino acids and stereoselective coupling reagents ensures the correct stereochemistry, critical for biological activity.
• Yield and Purity: Excess reagents and optimized reaction times improve coupling efficiency, minimizing racemization and side reactions.
• Cyclization for Oxazolidine Formation: Requires precise control of reaction conditions, often involving intramolecular cyclization under mild basic or acidic conditions.

Q & A

Basic: What is the role of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group in this compound?

The Fmoc group acts as a temporary protecting agent for the amino group during solid-phase peptide synthesis (SPPS). It prevents undesired reactions at the amino site and is selectively removed under mild basic conditions (e.g., 20% piperidine in DMF), enabling sequential peptide chain elongation without disrupting other functional groups like the oxazolidine ring or tert-butoxy substituents .

Basic: What safety protocols are critical when handling this compound?

Mandatory precautions include:

• PPE : Nitrile gloves, lab coats, and safety goggles.
• Ventilation : Use fume hoods to avoid inhalation of dust/aerosols.
• Storage : At 2–8°C under inert gas (argon/nitrogen) to prevent hydrolysis.
• Incompatibilities : Avoid strong acids/bases (risk of decomposition) and oxidizing agents (e.g., peroxides) .

Advanced: How can computational modeling optimize the synthesis of this compound?

Quantum mechanical methods (e.g., DFT) and reaction path algorithms (ICReDD’s workflow) predict energetically favorable pathways. For example:

• Solvent selection : Low-polarity solvents (DCM) improve coupling yields.
• Catalyst screening : HATU outperforms HBTU in sterically hindered environments.
• Temperature control : Simulations suggest optimal coupling at –20°C to minimize racemization .

Advanced: What analytical techniques validate this compound’s structural integrity?

• HPLC-UV/MS : Quantifies purity (>98%) and detects byproducts (e.g., deprotected intermediates).
• NMR : 1H/13C spectra confirm stereochemistry (e.g., oxazolidine ring conformation).
• X-ray crystallography : Resolves absolute configuration, critical for β-turn mimicry studies .

Basic: Are there ecotoxicological risks associated with this compound?

No empirical data exist on ecotoxicity (persistence, bioaccumulation). As a precaution:

• Disposal : Incinerate via licensed hazardous waste facilities.
• Spill management : Absorb with vermiculite and treat as toxic waste .

Advanced: How do structural analogs influence peptide coupling efficiency?

Analog Modification	Impact on Reactivity
3,5-Difluorophenyl substitution	↑ Lipophilicity → ↓ Solubility in aqueous buffers
Replacement of tert-butoxy group	Smaller substituents (e.g., methoxy) → ↑ coupling rates
Comparative studies using Hammett σ constants correlate electronic effects with coupling yields .

Advanced: What strategies minimize racemization during peptide assembly?

• Deprotection : Limit piperidine exposure to ≤10 minutes.
• Coupling reagents : Use COMU with collidine (lower racemization vs. DIPEA).
• Temperature : Pre-cool reactants to –20°C before activation.
  Monitor via chiral HPLC (C18 column, 0.1% TFA gradient) .

Basic: What decomposition products form under high heat?

Thermal degradation (>200°C) releases:

• Toxic gases : NOx, CO, and fluorene derivatives.
• Mitigation : Avoid open flames; store in flame-resistant cabinets .

Advanced: How does the oxazolidine ring affect conformational stability?

The 2,2,5-trimethyl groups enforce a rigid chair conformation, stabilizing β-turn geometries in peptides.

• VT-NMR : Shows restricted rotation around the carbonyl-Cα bond.
• MD simulations : Predict entropy-driven conformational shifts at >40°C .

Advanced: How to resolve contradictions in reported synthetic yields?

• DOE : Screen variables (e.g., equivalents of Fmoc-amino acid, activation time).
• In-situ monitoring : ReactIR tracks carbamate intermediate formation.
• Collaborative validation : Cross-lab reproducibility studies via platforms like Zenodo .